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Compound of Interest

2-Bromo-3-
Compound Name:

(trifluoromethyl)pyridine

Cat. No.: B070544

Technical Guide: 2-Bromo-3-
(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Bromo-3-(trifluoromethyl)pyridine, a key building block in medicinal chemistry
and material science.

Core Physicochemical Data

The fundamental molecular and physical properties of 2-Bromo-3-(trifluoromethyl)pyridine
are summarized in the table below. This data is essential for reaction planning, analytical
method development, and computational modeling.
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Property Value Reference
Molecular Formula CeHsBrFsN [1]
Molecular Weight 225.99 g/mol [1]

CAS Number 175205-82-0 [2]
Appearance White cry'stals, powder, or 3]

fused solid
Melting Point 37-41 °C
SMILES String FC(F)(F)clc(Br)ncccl [2]
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Chemical Structure

The logical relationship and connectivity of the atoms within the 2-Bromo-3-
(trifluoromethyl)pyridine molecule are depicted in the following diagram.

Caption: Molecular structure of 2-Bromo-3-(trifluoromethyl)pyridine.
Note on Experimental Protocols and Signaling Pathways:

As of the latest data retrieval, detailed, publicly available experimental protocols specifically
utilizing 2-Bromo-3-(trifluoromethyl)pyridine are not indexed in common chemical
databases. This compound is primarily documented as a synthetic intermediate. Information
regarding its direct involvement in specific biological signaling pathways is also not available.
Researchers are advised to consult proprietary reaction databases or the primary literature for
specific applications and methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070544#2-bromo-3-trifluoromethyl-pyridine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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